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Compound of Interest

Compound Name: 2-(Dimethylsulfamoyl)benzoic acid

CAS No.: 22185-11-1

Cat. No.: B1296329

Get Quote

Executive Summary & Chemical Context
2-(Dimethylsulfamoyl)benzoic acid is a bifunctional building block containing a carboxylic

acid and a sulfonamide moiety. Unlike its para-substituted isomer (a Probenecid analog), the

ortho-substitution creates a "steric lock" environment.

Key Applications:

Medicinal Chemistry: Precursor for N-substituted saccharin analogs and benzisothiazole

libraries.

Pharmacology: Negative control or steric probe in Organic Anion Transporter (OAT) assays.

Agrochemistry: Intermediate for sulfonylurea herbicide synthesis.

Technical Challenges:

Steric Hindrance: The bulky dimethylsulfamoyl group at the ortho position significantly

reduces the reactivity of the carboxylic acid toward nucleophilic attack, requiring specialized
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coupling protocols.

Solubility: High lipophilicity (LogP ~1.5) requires specific solvent systems for biological

assays to prevent precipitation.

Physicochemical Handling & Stock Preparation
Expert Insight: Direct dissolution in aqueous buffers often leads to micro-precipitation, which

causes false negatives in enzymatic assays. The following "Solvent Shift" method is required.

Protocol A: Preparation of 100 mM Master Stock
Reagents:

2-(Dimethylsulfamoyl)benzoic acid (≥98% purity)

DMSO (Anhydrous, Cell Culture Grade)

Procedure:

Weigh 22.9 mg of 2-DMSBA.[1]

Add 1.0 mL of anhydrous DMSO.

Vortex vigorously for 30 seconds.

Note: The solution may slightly warm due to the exothermic nature of DMSO solvation.

Sonicate at 40 kHz for 5 minutes to ensure complete dissolution of micro-crystals.

Aliquot into amber glass vials (hydrophobic compounds can adsorb to plastics). Store at

-20°C.

Stability Data:
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Condition Stability Duration Observation

DMSO (-20°C) 6 Months
Stable. No degradation
detected by LC-MS.

Aqueous Buffer (pH 7.4) 24 Hours
Hydrolytically stable, but prone

to precipitation >500 µM.

| Acidic Media (pH < 2) | < 4 Hours | Risk of acid-catalyzed cyclization (trace). |

Synthetic Application: Amide Coupling (The
"Activated" Route)
Rationale: Standard EDC/NHS coupling often fails with 2-DMSBA due to the ortho-sulfamoyl

steric shield. We utilize an Oxalyl Chloride activation pathway to generate the highly reactive

acid chloride intermediate, ensuring quantitative conversion.

Workflow Diagram: Activation & Coupling
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Figure 1: Optimized synthetic workflow overcoming steric hindrance via acid chloride formation.

Protocol B: Synthesis of Amide Derivatives
Materials:

2-DMSBA (1.0 equiv)

Oxalyl Chloride (1.2 equiv)

Catalytic DMF (2 drops)

Dichloromethane (DCM, anhydrous)
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Target Amine (1.1 equiv)

Triethylamine (TEA, 2.0 equiv)

Step-by-Step:

Activation:

Dissolve 2-DMSBA in anhydrous DCM under Nitrogen atmosphere.

Cool to 0°C in an ice bath.

Add Oxalyl Chloride dropwise, followed by catalytic DMF. Caution: Gas evolution (CO,

CO2).

Stir at room temperature for 2 hours.

Validation: Remove an aliquot, quench with methanol, and check by TLC/LCMS (look for

methyl ester formation).

Evaporation (Critical):

Concentrate the reaction in vacuo to remove excess oxalyl chloride. Re-dissolve the crude

acid chloride in fresh DCM.

Coupling:

Add the Target Amine and TEA to the acid chloride solution at 0°C.

Allow to warm to room temperature and stir overnight.

Workup:

Wash with 1N HCl (to remove unreacted amine) followed by sat. NaHCO3 (to remove

unreacted acid).

Dry over MgSO4 and concentrate.
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Biological Application: OAT1 Inhibition Screening
Context: Like Probenecid, 2-DMSBA targets the Organic Anion Transporter (OAT) family. This

assay determines if the ortho-substitution maintains inhibitory potency or abolishes it (serving

as a negative control).

Mechanistic Pathway: OAT Transport
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Figure 2: Competitive inhibition mechanism at the OAT1 interface.

Protocol C: Fluorescence-Based OAT1 Inhibition Assay
Objective: Measure IC50 of 2-DMSBA against OAT1 using 6-Carboxyfluorescein (6-CF) as a

tracer.

Reagents:

HEK293 cells stably expressing hOAT1 (SLC22A6).

Substrate: 6-Carboxyfluorescein (10 µM final).

Reference Inhibitor: Probenecid.
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Assay Buffer: HBSS (pH 7.4).

Procedure:

Cell Seeding: Seed HEK-hOAT1 cells in poly-D-lysine coated 96-well black plates (50,000

cells/well). Incubate 24h.

Compound Preparation:

Prepare serial dilutions of 2-DMSBA in HBSS (Range: 0.1 µM to 1000 µM).

Control: Probenecid (Positive Control), DMSO only (Vehicle).

Uptake Initiation:

Remove culture medium and wash cells 2x with warm HBSS.

Add 50 µL of 2-DMSBA dilution to respective wells.

Immediately add 50 µL of 6-CF substrate solution.

Incubation: Incubate for 10 minutes at 37°C. Do not exceed 10 minutes to remains in the

linear uptake phase.

Termination:

Aspirate solution rapidly.

Wash 3x with ice-cold HBSS (stops transport).

Lysis & Readout:

Lyse cells with 100 µL 0.1N NaOH.

Read Fluorescence: Ex 490 nm / Em 520 nm.

Data Analysis: Calculate % Inhibition relative to Vehicle control.
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Chemistry of Sulfamoylbenzoic Acids

PubChem Compound Summary for 2-(Dimethylsulfamoyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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